(E)-8-(3,4-Dimethoxystyryl)-1,3-dipropyl-2-thioxanthine
(E)-8-(3,4-Dimethoxystyryl)-1,3-dipropyl-2-thioxanthine
Brand Name:
Vulcanchem
CAS No.:
155814-29-2
VCID:
VC21102038
InChI:
InChI=1S/C21H26N4O3S/c1-5-11-24-19-18(20(26)25(12-6-2)21(24)29)22-17(23-19)10-8-14-7-9-15(27-3)16(13-14)28-4/h7-10,13H,5-6,11-12H2,1-4H3,(H,22,23)/b10-8+
SMILES:
CCCN1C2=C(C(=O)N(C1=S)CCC)NC(=N2)C=CC3=CC(=C(C=C3)OC)OC
Molecular Formula:
C21H26N4O3S
Molecular Weight:
414.5 g/mol
(E)-8-(3,4-Dimethoxystyryl)-1,3-dipropyl-2-thioxanthine
CAS No.: 155814-29-2
Cat. No.: VC21102038
Molecular Formula: C21H26N4O3S
Molecular Weight: 414.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 155814-29-2 |
|---|---|
| Molecular Formula | C21H26N4O3S |
| Molecular Weight | 414.5 g/mol |
| IUPAC Name | 8-[(E)-2-(3,4-dimethoxyphenyl)ethenyl]-1,3-dipropyl-2-sulfanylidene-7H-purin-6-one |
| Standard InChI | InChI=1S/C21H26N4O3S/c1-5-11-24-19-18(20(26)25(12-6-2)21(24)29)22-17(23-19)10-8-14-7-9-15(27-3)16(13-14)28-4/h7-10,13H,5-6,11-12H2,1-4H3,(H,22,23)/b10-8+ |
| Standard InChI Key | UBTCNLGIOUVSQV-CSKARUKUSA-N |
| Isomeric SMILES | CCCN1C2=C(C(=O)N(C1=S)CCC)NC(=N2)/C=C/C3=CC(=C(C=C3)OC)OC |
| SMILES | CCCN1C2=C(C(=O)N(C1=S)CCC)NC(=N2)C=CC3=CC(=C(C=C3)OC)OC |
| Canonical SMILES | CCCN1C2=C(C(=O)N(C1=S)CCC)NC(=N2)C=CC3=CC(=C(C=C3)OC)OC |
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